Cas no 942358-96-5 (1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole
• CAS No: 942358-96-5
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• CID: 5430306
• Update Time: 2025-06-09

1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2,5-dimethylphenyl)sulfonylbenzotriazole
• 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C16H17N3O3S/c1-4-22-15-9-12(3)16(10-11(15)2)23(20,21)19-14-8-6-5-7-13(14)17-18-19/h5-10H,4H2,1-3H3
• InChI Key： DGARDXCATAIOMT-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(C)=C(OCC)C=C2C)(=O)=O)C2=CC=CC=C2N=N1

Additional information on 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole

Introduction to 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 942358-96-5) and Its Emerging Applications in Chemical Biology

The compound 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole (CAS No. 942358-96-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. As a derivative of benzotriazole and sulfonamide moieties, this molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a 4-ethoxy-2,5-dimethylbenzenesulfonyl group introduces a high degree of lipophilicity and electronic tunability, while the benzotriazole core is well-known for its role in various pharmacological applications.

In the realm of chemical biology, the exploration of heterocyclic compounds has been instrumental in developing novel therapeutic agents. The benzotriazole scaffold, characterized by its three-membered aromatic ring system, exhibits remarkable stability and reactivity, making it an attractive platform for medicinal chemistry. Specifically, the sulfonamide functional group in 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole enhances its solubility in both polar and non-polar environments, facilitating its use in diverse biological assays.

Recent advancements in computational chemistry have enabled the rational design of molecules with tailored properties. The structural motif of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole has been computationally optimized to identify potential binding interactions with biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in anti-inflammatory therapies.

The synthesis of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The introduction of the 4-ethoxy-2,5-dimethylbenzenesulfonyl group requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzotriazole core efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also underscore the importance of optimizing reaction pathways for industrial-scale production.

From a pharmacological perspective, the biological activity of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole has been preliminarily evaluated using in vitro assays. Preliminary data indicate that this compound exhibits inhibitory effects on certain enzymes associated with metabolic disorders. The sulfonamide moiety is particularly noteworthy for its ability to modulate enzyme activity by forming hydrogen bonds with key residues in the active site. This interaction can lead to significant changes in enzyme kinetics and substrate binding affinity.

The benzotriazole ring itself contributes to the compound's bioactivity by serving as a recognition element for biological targets. Its rigid structure allows for precise alignment with receptor surfaces, enhancing binding affinity. Additionally, the electron-rich nature of benzotriazole facilitates electrostatic interactions with charged residues in proteins and nucleic acids. These features make 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole a promising candidate for drug discovery efforts aimed at developing small-molecule inhibitors.

In recent years, there has been growing interest in exploring derivatives of benzotriazole as potential therapeutic agents due to their favorable pharmacokinetic properties. The combination of lipophilicity provided by the 4-ethoxy-2,5-dimethylbenzenesulfonyl group and water solubility imparted by the sulfonamide moiety ensures good oral bioavailability and tissue distribution. These attributes are critical for designing compounds that can effectively reach their target sites within the body.

The potential applications of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-1H-1,2,3-benzotriazole extend beyond traditional pharmaceuticals. Researchers are investigating its use in materials science and nanotechnology due to its ability to form stable complexes with metal ions and other functional groups. Such complexes could be utilized in drug delivery systems or as catalysts for organic transformations.

As computational methods continue to evolve，the design and optimization of molecules like 1-(4-ethoxy-2，5-dimethylbenzenesulfonyl)-1H-l，2，3-benzotriazole will become increasingly sophisticated. Machine learning algorithms can predict biological activity based on structural features，accelerating the discovery process。This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques，offering new avenues for drug development。

The future prospects for CAS No 94235896 5 are bright，with ongoing studies exploring its potential in treating various diseases。The integration of structural biology，bioinformatics，and high-throughput screening will further refine our understanding of its mechanisms of action。These efforts are expected to yield novel therapeutic strategies that leverage the unique properties of this compound。